A 1120
A 1120
A-1120 is a non-retinoid retinol binding protein 4 (RBP4) antagonist (Ki = 8.3 nM for disruption of RBP4 binding to transthyretin). It is selective for RBP4 over cellular retinol binding protein 1 (CRBP1; IC50s = 0.09 and >30 µM, respectively, in radioligand binding assays), as well as a panel of G protein-coupled receptors, kinases, and enzymes. A-1120 (30 mg/kg) reduces serum levels of RBP4 and retinol in mice. It also inhibits retinal bisretinoid accumulation in the Abca4-/- mouse model of enhanced retinal lipofuscinogenesis-induced macular degeneration.
A 1120 is a retinol-binding protein 4 (RBP4) antagonist (Ki = 8.3 nM) that can reduce serum RBP4 and retinol, and displaces transthyretin (TTR) from RBP4-TTR complexes.
A 1120 is a retinol-binding protein 4 (RBP4) antagonist (Ki = 8.3 nM) that can reduce serum RBP4 and retinol, and displaces transthyretin (TTR) from RBP4-TTR complexes.
Brand Name:
Vulcanchem
CAS No.:
1152782-19-8
VCID:
VC0516457
InChI:
InChI=1S/C20H19F3N2O3/c21-20(22,23)16-7-3-1-5-14(16)13-9-11-25(12-10-13)19(28)24-17-8-4-2-6-15(17)18(26)27/h1-8,13H,9-12H2,(H,24,28)(H,26,27)
SMILES:
C1CN(CCC1C2=CC=CC=C2C(F)(F)F)C(=O)NC3=CC=CC=C3C(=O)O
Molecular Formula:
C20H19F3N2O3
Molecular Weight:
392.4 g/mol
A 1120
CAS No.: 1152782-19-8
Cat. No.: VC0516457
Molecular Formula: C20H19F3N2O3
Molecular Weight: 392.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | A-1120 is a non-retinoid retinol binding protein 4 (RBP4) antagonist (Ki = 8.3 nM for disruption of RBP4 binding to transthyretin). It is selective for RBP4 over cellular retinol binding protein 1 (CRBP1; IC50s = 0.09 and >30 µM, respectively, in radioligand binding assays), as well as a panel of G protein-coupled receptors, kinases, and enzymes. A-1120 (30 mg/kg) reduces serum levels of RBP4 and retinol in mice. It also inhibits retinal bisretinoid accumulation in the Abca4-/- mouse model of enhanced retinal lipofuscinogenesis-induced macular degeneration. A 1120 is a retinol-binding protein 4 (RBP4) antagonist (Ki = 8.3 nM) that can reduce serum RBP4 and retinol, and displaces transthyretin (TTR) from RBP4-TTR complexes. |
|---|---|
| CAS No. | 1152782-19-8 |
| Molecular Formula | C20H19F3N2O3 |
| Molecular Weight | 392.4 g/mol |
| IUPAC Name | 2-[[4-[2-(trifluoromethyl)phenyl]piperidine-1-carbonyl]amino]benzoic acid |
| Standard InChI | InChI=1S/C20H19F3N2O3/c21-20(22,23)16-7-3-1-5-14(16)13-9-11-25(12-10-13)19(28)24-17-8-4-2-6-15(17)18(26)27/h1-8,13H,9-12H2,(H,24,28)(H,26,27) |
| Standard InChI Key | MEAQCLPMSVEOQF-UHFFFAOYSA-N |
| SMILES | C1CN(CCC1C2=CC=CC=C2C(F)(F)F)C(=O)NC3=CC=CC=C3C(=O)O |
| Canonical SMILES | C1CN(CCC1C2=CC=CC=C2C(F)(F)F)C(=O)NC3=CC=CC=C3C(=O)O |
| Appearance | Solid powder |
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